![molecular formula C18H15NO2 B5693078 N-(2-furylmethyl)-1,2-dihydro-5-acenaphthylenecarboxamide](/img/structure/B5693078.png)
N-(2-furylmethyl)-1,2-dihydro-5-acenaphthylenecarboxamide
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Overview
Description
N-(2-furylmethyl)-1,2-dihydro-5-acenaphthylenecarboxamide, also known as FMA, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. FMA has been shown to have various biochemical and physiological effects, making it a promising candidate for the development of new drugs. In
Mechanism of Action
The mechanism of action of N-(2-furylmethyl)-1,2-dihydro-5-acenaphthylenecarboxamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This compound has also been shown to inhibit the activation of NF-kB, a signaling pathway that is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has various biochemical and physiological effects that make it a promising candidate for the development of new drugs. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the migration and invasion of cancer cells, which is important for the prevention of metastasis. Additionally, this compound has been shown to inhibit the production of reactive oxygen species, which are involved in the development of various diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2-furylmethyl)-1,2-dihydro-5-acenaphthylenecarboxamide in lab experiments is its low toxicity. This compound has been shown to have low toxicity in both in vitro and in vivo studies, making it a safe compound to work with. However, one of the limitations of using this compound in lab experiments is its low solubility in water. This can make it difficult to work with in certain experimental conditions.
Future Directions
There are several future directions for the study of N-(2-furylmethyl)-1,2-dihydro-5-acenaphthylenecarboxamide. One area of research is in the development of new anticancer drugs. This compound has shown promising results in preclinical studies, and further research is needed to determine its efficacy in clinical trials. Another area of research is in the development of new anti-inflammatory drugs. This compound has been shown to have anti-inflammatory effects, and further research is needed to determine its potential as a therapeutic agent for inflammatory diseases. Additionally, further research is needed to understand the mechanism of action of this compound and to optimize its synthesis method for improved yield and purity.
Conclusion
In conclusion, this compound is a promising compound that has gained attention in scientific research due to its potential as a therapeutic agent. Its low toxicity and various biochemical and physiological effects make it a promising candidate for the development of new drugs. Further research is needed to determine its efficacy in clinical trials and to optimize its synthesis method for improved yield and purity.
Synthesis Methods
The synthesis of N-(2-furylmethyl)-1,2-dihydro-5-acenaphthylenecarboxamide involves the reaction of 1,2-dihydro-5-acenaphthylenecarboxylic acid with furfurylamine. The reaction is carried out in the presence of a dehydrating agent, such as thionyl chloride, to form the desired product. The yield of this compound can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.
Scientific Research Applications
N-(2-furylmethyl)-1,2-dihydro-5-acenaphthylenecarboxamide has been studied for its potential as a therapeutic agent in various scientific research applications. One of the main areas of research is in the treatment of cancer. This compound has been shown to have cytotoxic effects on cancer cells, making it a promising candidate for the development of new anticancer drugs. This compound has also been studied for its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.
properties
IUPAC Name |
N-(furan-2-ylmethyl)-1,2-dihydroacenaphthylene-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO2/c20-18(19-11-14-4-2-10-21-14)16-9-8-13-7-6-12-3-1-5-15(16)17(12)13/h1-5,8-10H,6-7,11H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAUBROZJPPYPJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=C(C3=CC=CC1=C23)C(=O)NCC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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